5-Chloro-indan-2-carbaldehyde
Description
5-Chloro-indan-2-carbaldehyde is a bicyclic aromatic compound featuring a fused benzene and cyclopentane ring (indane core) substituted with a chlorine atom at position 5 and an aldehyde group at position 2. For instance, structurally related compounds like 5-Chloroindole-3-carboxaldehyde (CAS 827-01-0) are utilized as laboratory chemicals and intermediates in organic synthesis due to their reactive aldehyde group and halogen-substituted aromatic systems .
Properties
Molecular Formula |
C10H9ClO |
|---|---|
Molecular Weight |
180.63 g/mol |
IUPAC Name |
5-chloro-2,3-dihydro-1H-indene-2-carbaldehyde |
InChI |
InChI=1S/C10H9ClO/c11-10-2-1-8-3-7(6-12)4-9(8)5-10/h1-2,5-7H,3-4H2 |
InChI Key |
ACQZJHVISXPHON-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CC2=C1C=CC(=C2)Cl)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
- Crystallographic Studies : Derivatives like 5-Chloro-1H-indole-3-carbaldehyde benzoylhydrazone form stable crystals with defined hydrogen-bonding networks, highlighting the role of substituents in solid-state packing .
- Synthetic Utility : Chlorinated indole carbaldehydes serve as precursors for pharmaceuticals and agrochemicals, though indan derivatives remain underexplored in the literature .
- Knowledge Gaps: Direct data on 5-Chloro-indan-2-carbaldehyde are absent in the provided evidence, necessitating extrapolation from indole analogs. Further experimental studies are required to confirm properties and applications.
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